Cas no 1239358-86-1 (Ilginatinib)

Ilginatinib structure
Ilginatinib structure
Product Name:Ilginatinib
CAS No:1239358-86-1
MF:C21H20FN7
MW:389.4288
CID:2601740
PubChem ID:46866319
Update Time:2024-11-02

Ilginatinib Chemical and Physical Properties

Names and Identifiers

    • NS-018
    • NS018
    • ilginatinib
    • 56R994WX4L
    • (S)-N2-(1-(4-fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2-yl)pyridine-2,6-diamine
    • (S)-N2-[1-(4-fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2-yl)pyridine-2,6-diamine
    • GTPL7839
    • DB12784
    • SB16921
    • Q27088043
    • (S)-N-(1-(4-Fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N'-(pyrazin-2-yl)pyridine-2,6-diamine
    • (S)-N2-[1-(4-fl
    • -N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine
    • DTXSID201115696
    • HY-19631A
    • BDBM50595922
    • F85341
    • 2,6-Pyridinediamine, N2-((1S)-1-(4-fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N6-2-pyrazinyl-
    • UQTPDWDAYHAZNT-AWEZNQCLSA-N
    • CS-5358
    • N2-[(1S)-1-(4-Fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-2-pyrazinyl-2,6-pyridinediamine
    • UNII-56R994WX4L
    • ILGINATINIB [INN]
    • NS00072915
    • s59
    • CHEMBL4303389
    • 1239358-86-1
    • AKOS030526348
    • 1526932-96-6
    • SCHEMBL14954406
    • MS-26478
    • 6-N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine
    • (S)-N2-[1-(4-fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2yl)pyridine-2,6-diamine
    • BRD-K21865955-003-01-5
    • Ilginatinib
    • Inchi: 1S/C21H20FN7/c1-14(15-3-5-18(22)6-4-15)26-19-9-16(17-11-25-29(2)13-17)10-20(27-19)28-21-12-23-7-8-24-21/h3-14H,1-2H3,(H2,24,26,27,28)/t14-/m0/s1
    • InChI Key: UQTPDWDAYHAZNT-AWEZNQCLSA-N
    • SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])[H])N([H])C1=C([H])C(=C([H])C(N([H])C2C([H])=NC([H])=C([H])N=2)=N1)C1C([H])=NN(C([H])([H])[H])C=1[H]

Computed Properties

  • Exact Mass: 389.176422g/mol
  • Monoisotopic Mass: 389.176422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 80.6
  • Molecular Weight: 389.4g/mol

Ilginatinib Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Ilginatinib Pricemore >>

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